2-[(4-ethoxybenzoyl)amino]-N-(2-methoxyethyl)benzamide

• Molecular Formula: C19H22N2O4
• Molecular Weight: 342.4 g/mol
• IUPAC Name: 2-[(4-ethoxybenzoyl)amino]-N-(2-methoxyethyl)benzamide
• InChI: InChI=1S/C19H22N2O4/c1-3-25-15-10-8-14(9-11-15)18(22)21-17-7-5-4-6-16(17)19(23)20-12-13-24-2/h4-11H,3,12-13H2,1-2H3,(H,20,23)(H,21,22)
• InChI Key: XABTYISUNFFSIO-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C(=O)NCCOC

Description

2-[(4-ethoxybenzoyl)amino]-N-(2-methoxyethyl)benzamide, also known as EMB-001, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. EMB-001 belongs to the class of benzamide derivatives and has been shown to exhibit promising anti-inflammatory and analgesic properties.

Mechanism of Action

The exact mechanism of action of 2-[(4-ethoxybenzoyl)amino]-N-(2-methoxyethyl)benzamide is not fully understood. However, it has been suggested that the compound may exert its anti-inflammatory effects by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of pro-inflammatory prostaglandins.
Biochemical and Physiological Effects
2-[(4-ethoxybenzoyl)amino]-N-(2-methoxyethyl)benzamide has been shown to exhibit several biochemical and physiological effects. In addition to its anti-inflammatory properties, the compound has been shown to possess analgesic effects. It has also been shown to inhibit the proliferation of cancer cells in vitro, suggesting that it may have potential anti-cancer properties.

Advantages and Limitations for Lab Experiments

One advantage of 2-[(4-ethoxybenzoyl)amino]-N-(2-methoxyethyl)benzamide is that it is a synthetic compound, which means that it can be easily synthesized in the laboratory. This makes it a useful tool for studying the biological effects of the compound. However, one limitation of 2-[(4-ethoxybenzoyl)amino]-N-(2-methoxyethyl)benzamide is that its exact mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on 2-[(4-ethoxybenzoyl)amino]-N-(2-methoxyethyl)benzamide. One area of interest is the development of derivatives of 2-[(4-ethoxybenzoyl)amino]-N-(2-methoxyethyl)benzamide that may exhibit improved anti-inflammatory or analgesic properties. Another area of interest is the investigation of the compound's potential anti-cancer properties. Finally, further studies are needed to elucidate the exact mechanism of action of 2-[(4-ethoxybenzoyl)amino]-N-(2-methoxyethyl)benzamide and to determine whether it may be useful in the treatment of inflammatory diseases or other conditions.

Synthesis Methods

The synthesis of 2-[(4-ethoxybenzoyl)amino]-N-(2-methoxyethyl)benzamide involves a multi-step process that begins with the reaction of 4-ethoxybenzoic acid with thionyl chloride to form 4-ethoxybenzoyl chloride. This intermediate is then reacted with 2-methoxyethylamine to form the corresponding amide. Finally, the amide is coupled with 4-aminobenzophenone to yield 2-[(4-ethoxybenzoyl)amino]-N-(2-methoxyethyl)benzamide.

Scientific Research Applications

2-[(4-ethoxybenzoyl)amino]-N-(2-methoxyethyl)benzamide has been the subject of several scientific studies due to its potential therapeutic applications. In one study, 2-[(4-ethoxybenzoyl)amino]-N-(2-methoxyethyl)benzamide was shown to exhibit potent anti-inflammatory effects in a mouse model of acute inflammation. The compound was able to reduce the levels of pro-inflammatory cytokines and chemokines, suggesting that it may be useful in the treatment of inflammatory diseases.